Cas no 876718-29-5 (N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide)

• Product Name: N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide
• CAS No: 876718-29-5
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 5437450
• PubChem ID: 6463887
• Update Time: 2025-10-16

N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• VU0512150-1
• N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide
• N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)acetamide
• STL381494
• 876718-29-5
• AKOS000420931
• N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide
• F3167-1073
• N-(2-Chlorophenyl)-3-cyano-4,6-dimethyl-2-oxo-1(2H)-pyridineacetamide

• Inchi： 1S/C16H14ClN3O2/c1-10-7-11(2)20(16(22)12(10)8-18)9-15(21)19-14-6-4-3-5-13(14)17/h3-7H,9H2,1-2H3,(H,19,21)
• InChI Key： TYNSGXFJELMUQW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=CC=C2Cl)=O)C(C)=CC(C)=C1C#N

Computed Properties

• Exact Mass: 315.0774544g/mol
• Monoisotopic Mass: 315.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 567.1±50.0 °C(Predicted)
• pka: 12.73±0.70(Predicted)

Additional information on N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide

N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide (CAS No. 876718-29-5): A Comprehensive Overview

N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide (CAS No. 876718-29-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its complex molecular architecture, which includes a chlorophenyl group, a cyano group, and a dihydropyridine ring system. The combination of these functional groups imparts distinct chemical properties and biological activities that make it a valuable candidate for various research and development endeavors.

The chemical structure of N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide is particularly noteworthy. The presence of the chlorophenyl group enhances its lipophilicity, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The cyano group, known for its strong electron-withdrawing effect, contributes to the compound's stability and reactivity. Additionally, the dihydropyridine ring system is a common motif in many bioactive molecules, often associated with calcium channel modulating activities.

Recent studies have explored the biological activities of N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

Another promising application of N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide is in the field of neuroprotection. Preclinical studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This neuroprotective effect has been observed in both in vitro models of neurodegenerative diseases and in vivo animal models of ischemic stroke.

In addition to its anti-inflammatory and neuroprotective properties, N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide has also been investigated for its anticancer potential. Research has indicated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-y l)acetamide may have therapeutic value in cancer treatment.

The pharmacokinetic profile of N-(2-chlorophenyl)-2-(3-cyano-4,6-dimethyl-2-o xo - 1 , 2 - dihydrop y r i d i n - 1 - y l ) a c e t a m i d e has been studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

From a synthetic perspective, the preparation of N-(2-chlorophenyl)-2-(3-c y ano - 4 , 6 - dim e t h y l - 2 - o x o - 1 , 2 - dihydrop y r i d i n - 1 - y l ) a c e t a m i d e involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate intermediates followed by functional group modifications to achieve the desired structure. The development of efficient synthetic methods is crucial for large-scale production and commercialization.

In conclusion, N-(chlorophenyl)-acetamide (CAS No. 876718-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional insights into its mechanisms of action and optimize its use in various medical conditions.